Cas no 518359-82-5 (octa(aminophenyl)-t8-silesquioxane)

Octa(aminophenyl)-T8-silsesquioxane is a polyhedral oligomeric silsesquioxane (POSS) derivative featuring eight aminophenyl functional groups attached to a rigid silica-like core. This hybrid organic-inorganic compound combines the thermal and mechanical stability of silica with the reactivity of aromatic amines, making it a versatile precursor for advanced materials. Its well-defined cubic T8 structure ensures uniform functionality, enhancing compatibility with polymers, epoxies, and other matrices for crosslinking or modification. The high density of reactive amine groups facilitates covalent bonding in nanocomposites, adhesives, or coatings, improving thermal resistance, mechanical strength, and flame retardancy. Its nanostructured architecture also enables precise control over material properties in high-performance applications.
octa(aminophenyl)-t8-silesquioxane structure
518359-82-5 structure
Product Name:octa(aminophenyl)-t8-silesquioxane
CAS No:518359-82-5
MF:C48H48N8O12Si8
MW:1153.6251373291
MDL:MFCD08275349
CID:935962
PubChem ID:16203271
Update Time:2025-06-10

octa(aminophenyl)-t8-silesquioxane Chemical and Physical Properties

Names and Identifiers

    • octa(aminophenyl)-t8-silesquioxane
    • OCTA(AMINOPHENYL)-T8-SILSESQUIOXANE
    • Poly(Aminophenyl Silesquioxane)
    • Poly(AminophenylSilesquioxane)
    • 4-[3,5,7,9,11,13,15-heptakis(4-aminophenyl)-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.1^{3,9.1^{5,15.1^{7,13]icosan-1-yl]aniline
    • 4-[3,5,7,9,11,13,15-heptakis(4-aminophenyl)-2,4,6,8,10,12,14,16,17,18,19,20-dodecaoxa-1,3,5,7,9,11,13,15-octasilapentacyclo[9.5.1.13,9.15,15.17,13]icosan-1-yl]aniline
    • YSSJ3451
    • 518359-82-5
    • Cta(Aminophenyl)-T8-Silesquioxane
    • Octa(Aminophenyl)-T8-Silesquioxane POSS
    • MDL: MFCD08275349
    • Inchi: InChI=1S/C48H48N8O12Si8/c49-33-1-17-41(18-2-33)69-57-70(42-19-3-34(50)4-20-42)60-73(45-25-9-37(53)10-26-45)62-71(58-69,43-21-5-35(51)6-22-43)64-75(47-29-13-39(55)14-30-47)65-72(59-69,44-23-7-36(52)8-24-44)63-74(61-70,46-27-11-38(54)12-28-46)67-76(66-73,68-75)48-31-15-40(56)16-32-48/h1-32H,49-56H2
    • InChI Key: POCWMDTVORZLKC-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1N)[Si]23O[Si]4(O[Si]5(O[Si](O2)(O[Si]6(O[Si](O3)(O[Si](O4)(O[Si](O5)(O6)C7=CC=C(C=C7)N)C8=CC=C(C=C8)N)C9=CC=C(C=C9)N)C1=CC=C(C=C1)N)C1=CC=C(C=C1)N)C1=CC=C(C=C1)N)C1=CC=C(C=C1)N

Computed Properties

  • Exact Mass: 1152.15000
  • Monoisotopic Mass: 1152.15458127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 76
  • Rotatable Bond Count: 8
  • Complexity: 1510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 319Ų

Experimental Properties

  • Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
  • PSA: 318.92000
  • LogP: 4.32960

octa(aminophenyl)-t8-silesquioxane Security Information

  • TSCA:No

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Additional information on octa(aminophenyl)-t8-silesquioxane

Introduction to Octa(aminophenyl)-t8-silesquioxane (CAS No. 518359-82-5)

Octa(aminophenyl)-t8-silesquioxane, a compound with the chemical identifier CAS No. 518359-82-5, represents a significant advancement in the field of advanced materials and specialty chemicals. This organosilicon compound, characterized by its unique structure and properties, has garnered considerable attention in recent years due to its potential applications in various high-tech industries. The molecular architecture of Octa(aminophenyl)-t8-silesquioxane consists of a siloxane backbone with eight amino-substituted phenyl groups, which endows it with exceptional thermal stability, mechanical strength, and chemical resistance. These attributes make it an ideal candidate for use in coatings, adhesives, and electronic materials.

The compound's structure is particularly noteworthy for its ability to form stable networks through cross-linking reactions. This property is highly valuable in the development of high-performance polymers and composites. Recent studies have highlighted the compound's role in enhancing the durability and functionality of materials used in harsh environments. For instance, research published in Advanced Materials has demonstrated that incorporating Octa(aminophenyl)-t8-silesquioxane into polymer matrices significantly improves their resistance to thermal degradation and mechanical stress.

In the realm of nanotechnology, this siloxane derivative has shown promise as a building block for novel nanocomposites. Its ability to integrate seamlessly with other functional materials allows for the creation of hybrid systems with tailored properties. A study published in Nano Letters explored the use of Octa(aminophenyl)-t8-silesquioxane as a modifier for carbon nanotubes, resulting in enhanced electrical conductivity and mechanical reinforcement. This finding underscores the compound's versatility and its potential to contribute to the next generation of advanced materials.

The applications of Octa(aminophenyl)-t8-silesquioxane extend beyond the realm of materials science. In pharmaceutical research, this compound has been investigated for its potential as a drug delivery vehicle. Its biocompatibility and ability to form stable nanoparticles make it an attractive candidate for encapsulating therapeutic agents. Preliminary studies have shown that nanoparticles derived from Octa(aminophenyl)-t8-silesquioxane can effectively deliver drugs to target sites while minimizing side effects.

The synthesis of Octa(aminophenyl)-t8-silesquioxane is another area where significant progress has been made. Researchers have developed efficient synthetic routes that improve yield and purity, making it more accessible for industrial applications. A recent review article in Journal of Organic Chemistry detailed new methodologies for synthesizing this compound, emphasizing the importance of optimizing reaction conditions to achieve high-quality products.

The environmental impact of using Octa(aminophenyl)-t8-silesquioxane is also a topic of interest. Studies have assessed its biodegradability and toxicity, providing insights into its environmental footprint. The findings suggest that when properly managed, this compound poses minimal risk to ecosystems. However, further research is needed to fully understand its long-term environmental behavior.

In conclusion, Octa(aminophenyl)-t8-silesquioxane (CAS No. 518359-82-5) is a multifunctional compound with a wide range of applications across various industries. Its unique properties make it an invaluable material for developing advanced products that meet the demands of modern technology. As research continues to uncover new uses for this compound, its significance is expected to grow even further.

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